4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C18H19FN2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-[(4-fluorobenzoyl)amino]-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C18H19FN2O3/c1-24-12-2-11-20-17(22)13-5-9-16(10-6-13)21-18(23)14-3-7-15(19)8-4-14/h3-10H,2,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: DREWFUUBGCFJFE-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F

Description

4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide involves the inhibition of specific enzymes and signaling pathways that are essential for the survival and proliferation of cancer cells. It has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. Additionally, it has been found to inhibit the activity of specific transcription factors that are essential for the expression of genes involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. It has also been found to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide in lab experiments include its high potency and selectivity, as well as its ability to induce apoptosis and cell cycle arrest in cancer cells. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its clinical applications.

Future Directions

There are several future directions for the research and development of 4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide. One of the potential directions is to investigate its potential applications in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its anti-cancer effects and to identify potential biomarkers for patient selection and monitoring. Furthermore, the development of novel analogs and derivatives of this compound may lead to the discovery of more potent and selective anti-cancer agents.

Synthesis Methods

The synthesis of 4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide involves the reaction between 4-fluoro-N-(4-aminophenyl)benzamide and 3-methoxypropyl isocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst under appropriate temperature and pressure conditions. The yield of the product is typically high, and the purity can be improved by using appropriate purification techniques.

Scientific Research Applications

4-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various cancer cell lines, including breast, colon, and prostate cancer cells. Furthermore, it has been found to be effective in inhibiting the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.